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2,3,4,5-Tetrabromobenzoic Acid (TBBA) is a high-production-volume brominated aromatic compound. Its

significance in research stems from its role as a primary metabolite of the flame retardant 2-Ethylhexyl

2,3,4,5-tetrabromobenzoate (EH-TBB or TBB) [1] [2] [3]. The table below summarizes its core identifiers

and physical characteristics.

Chemical Abstract Service (CAS) No.: 27581-13-1 [4]

Molecular Formula: C7H2Br4O2 [5]
Molecular Weight: 549.92 g/mol (for the ester precursor EH-TBB; the molecular weight of TBBA

itself is typically inferred from its structure) [3] [6]
Physical Form: Solid (based on its classification as a Certified Reference Material) [4]

Melting Point: -93 °C (for the 2-Ethylhexyl Ester form, TBBA's precursor) [6]
Boiling Point: 110.6 °C (for the 2-Ethylhexyl Ester form) [4]

Density: 1.785±0.06 g/cm3 (Predicted, for the 2-Ethylhexyl Ester form) [6]

TBBA as a Metabolic Intermediate

Role in Xenobiotic Metabolism In vivo and in vitro studies confirm that TBBA is a major metabolite of

EH-TBB. This metabolic pathway is significant for understanding the environmental fate and biological

impact of this class of flame retardants [2] [3].

Experimental Protocol: In Vivo Metabolite Identification in Rodents

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 7 Tech Support

https://www.smolecule.com/products/s1493460?utm_src=pdf-body
https://www.smolecule.com/products/s1493460?utm_src=pdf-interest
https://www.smolecule.com/products/s1493460?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0045653520308468
https://pubmed.ncbi.nlm.nih.gov/27613714/
https://www.scbt.com/p/2-3-4-5-tetrabromobenzoic-acid-2-ethylhexyl-ester-183658-27-7
https://www.accustandard.com/prod0013732.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_4_5-Tetrabromobenzoic-Acid
https://www.scbt.com/p/2-3-4-5-tetrabromobenzoic-acid-2-ethylhexyl-ester-183658-27-7
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92558443.htm
https://www.accustandard.com/prod0013732.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92558443.htm
https://www.accustandard.com/prod0013732.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92558443.htm
https://pubmed.ncbi.nlm.nih.gov/27613714/
https://www.scbt.com/p/2-3-4-5-tetrabromobenzoic-acid-2-ethylhexyl-ester-183658-27-7
https://www.smolecule.com/products/s1493460?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Objective: To identify and quantify TBBA as a metabolite of EH-TBB in a mammalian model.

Materials:
[14C]-labeled EH-TBB (e.g., specific activity ~0.1 µmol/kg) [2].

Female Sprague-Dawley rats or male B6C3F1 mice.
Metabolism cages for separate collection of urine and feces.

Liquid Scintillation Counter (LSC) for measuring [14C]-radioactivity.
Analytical instruments: LC-MS/MS or HRMS for metabolite identification.

Solvents: Methanol, n-hexane, toluene [1] [4].
Procedure:

Dosing: Administer a single oral dose (e.g., 0.1 to 100 µmol/kg) of [14C]-EH-TBB to animals via
gavage [2].

Sample Collection: House animals in metabolism cages. Collect urine and feces samples at
predetermined intervals (e.g., 0-24, 24-48, 48-72 hours) post-administration.

Radioactivity Measurement: Homogenize fecal samples. Aliquot urine and fecal homogenates
for analysis by LSC to determine the total excretion and recovery of the administered dose [2].

Metabolite Profiling:
Urine Analysis: Extract urine samples with organic solvents like methanol. Analyze

extracts via LC-MS/MS. TBBA and its conjugates (e.g., TBBA-sulfate, TBBA-glycine) are
expected in urine, while the parent EH-TBB is not [2].

Feces Analysis: Extract feces with solvents such as n-hexane or toluene/THF mixtures
[4]. Analyze for the presence of both the parent EH-TBB and the TBBA metabolite [2].

Key Data Interpretation: In a typical study, over 72 hours, cumulative excretion via feces may range
from 39-60%, while urinary excretion ranges from 54% to 37%, depending on the dose. The presence

of TBBA conjugates in urine indicates significant phase II metabolism [2].

Cytotoxicity and Biomarker Analysis

TBBA demonstrates significant cytotoxicity, particularly in human umbilical vein endothelial cells

(HUVECs), and can influence key cellular pathways.

Experimental Protocol: Cell Viability and Gene Expression in HUVECs

Objective: To assess the cytotoxic effects of TBBA and its impact on vascular function-related genes.
Materials:

Cell Line: Human Umbilical Vein Endothelial Cells (HUVECs).
Test Compounds: TBBA (purity >98%), dissolved in methanol as a stock solution (e.g., 1000

mg/L) [1].
Assay Kits: Cell Counting Kit-8 (CCK-8) for cell viability, Lactate Dehydrogenase (LDH) assay

kit for cytotoxicity.
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qPCR Equipment and Reagents: For quantitative analysis of gene expression.

Procedure:
Cell Culture and Exposure: Maintain HUVECs in appropriate medium. Expose cells to a

concentration range of TBBA (e.g., 0.1 to 200 µg/mL) for 24-72 hours [1].
Cell Viability Assay (CCK-8):

Seed HUVECs in a 96-well plate.
After exposure, add CCK-8 reagent to each well and incubate for 1-4 hours.

Measure the absorbance at 450 nm. Calculate cell viability as a percentage of the solvent
control [1].

Cytotoxicity Assay (LDH Leakage):
Use the culture supernatant from the exposed cells.

Follow the manufacturer's protocol for the LDH assay kit. Increased LDH release
indicates loss of membrane integrity and cell death [1].

Gene Expression Analysis (qPCR):
Extract total RNA from exposed HUVECs.

Synthesize cDNA and perform qPCR for target genes such as Endothelial Nitric Oxide
Synthase (eNOS), Inducible NOS (iNOS), and Vascular Endothelial Growth Factor A
(VEGFA) [1].
Normalize data using housekeeping genes (e.g., GAPDH, β-actin) and analyze using the

2^(-ΔΔCt) method.
Key Data Interpretation: TBBA is more cytotoxic than its parent compound, EH-TBB. A

concentration of 50 µg/mL TBBA can reduce cell viability to approximately 63% compared to the
control. Exposure to TBBA may also lead to the down-regulation of eNOS and up-regulation of iNOS

and VEGFA, suggesting potential disruption of vascular homeostasis [1].

The following diagram illustrates the experimental workflow for cytotoxicity and biomarker analysis in

HUVECs.
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Analytical Methods and Data

Quantitative Cytotoxicity Profile The table below summarizes the cytotoxic effects of TBBA and related

compounds on HUVECs, as measured by CCK-8 assay [1].

Compound Concentration (µg/mL)
Cell Viability (% of
Control)

Key Observations

TBBA 50 ~63% More cytotoxic than parent

compound TBB (EH-TBB)

TBBA Information missing from

search results

Information missing

from search results

Induces cell cycle arrest
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Compound Concentration (µg/mL)
Cell Viability (% of
Control)

Key Observations

TBB (EH-
TBB)

50 ~86% Parent compound; less toxic

than its metabolite

TBMEHP 1.0 Information missing

from search results

Metabolite of TBPH; induces

cell cycle arrest

Control N/A 100% Solvent (e.g., methanol) only

Physical-Chemical Properties and Safety Data Key data for handling and analysis are listed below [4] [6].

Parameter Specification Context/Note

CAS No. 27581-13-1 TBBA [4]

CAS No. (Precursor) 183658-27-7 EH-TBB (TBB) [3] [6]

Molecular Formula
(Precursor)

C15H18Br4O2 EH-TBB [3] [6]

Molecular Weight
(Precursor)

549.92 g/mol EH-TBB [3] [6]

Boiling Point 477.5±40.0 °C
(Predicted)

For EH-TBB [6]

Flash Point 40 °F (4 °C) For a solution in Toluene:THF [4]

Hazard Statements H302, H315, H319,

H335

Harmful if swallowed, skin irritation, serious eye

irritation, respiratory irritation [6]

Safety and Regulatory Considerations

Handling and Storage
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Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and suitable clothing

to prevent skin and eye contact. Use respiratory protection if ventilation is inadequate [4] [6].
Storage: Store in a tightly closed container, sealed and dry, at room temperature. Protect from light,

as EH-TBB is light-sensitive [6].
Flammability: Solutions in certain solvents (e.g., toluene/THF) are highly flammable and have low

flash points. Keep away from heat and ignition sources [4].

Regulatory Status

The parent compound, 2-Ethylhexyl-2,3,4,5-tetrabromobenzoate (TBB), is listed as a chemical of

concern in regulatory updates. For instance, Massachusetts has finalized regulations prohibiting the
sale of certain consumer products containing TBB at levels exceeding 1000 ppm [7].

TBBA itself, as a metabolite, is subject to risk assessment. A Biomonitoring Equivalent (BE) for risk
assessment has been established, indicating its importance in human biomonitoring and public health

evaluation [3].

Conclusion

2,3,4,5-Tetrabromobenzoic Acid is a molecule of significant interest primarily due to its role as a bioactive

metabolite of widely used brominated flame retardants. Researchers should handle it with care due to its

cytotoxicity and potential to disrupt vascular endothelial function. Its reliable detection in biological and

environmental samples is crucial for assessing exposure and understanding the toxicological profile of its

parent compounds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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